3-Pyridyl Trifluoromethanesulfonate

Description

3-Pyridyl trifluoromethanesulfonate, also known as trifluoromethanesulfonic acid 3-pyridyl ester or 3-pyridyl triflate , is a chemical compound with the molecular formula $C_6H_4F_3NO_3S$ and a molecular weight of 227.16 . It is widely utilized in various research areas, including organic synthesis, medicinal chemistry, material science, catalysis, and analytical chemistry . In organic synthesis, it serves as a versatile reagent, especially in forming carbon-sulfur bonds crucial in pharmaceuticals and agrochemicals . Its applications extend to medicinal chemistry, where it aids in modifying bioactive compounds to enhance their efficacy and selectivity in developing new drugs .

In material science, 3-pyridyl trifluoromethanesulfonate is employed in producing advanced materials like polymers and coatings, imparting desirable properties such as thermal stability and chemical resistance . Furthermore, it acts as a catalyst in various chemical reactions, improving reaction rates and yields, which is highly beneficial in industrial processes . Analytical chemistry also benefits from this compound, as it is used in methods for detecting and quantifying other compounds, making it valuable for quality control and regulatory compliance across industries .

A similar compound is 2-pyridyl trifluoromethanesulfonate, which shares a similar structure but with the trifluoromethanesulfonate group at a different position on the pyridine ring . While both compounds contain a pyridyl group and a trifluoromethanesulfonate group, their different structures lead to variations in their chemical and physical properties . 3-Pyridyl trifluoromethanesulfonate is typically stored under inert gas and refrigerated conditions . It should also be stored away from heat and air . The substance can cause skin and eye irritation, so protective gear should be worn when handling it, and skin should be thoroughly washed after .

• CAS No.: 107658-27-5
• Product Name: 3-Pyridyl Trifluoromethanesulfonate
• Molecular Formula: C6H4F3NO3S
• Molecular Weight: 227.16 g/mol
• IUPAC Name: pyridin-3-yl trifluoromethanesulfonate
• Standard InChI: InChI=1S/C6H4F3NO3S/c7-6(8,9)14(11,12)13-5-2-1-3-10-4-5/h1-4H
• Standard InChIKey: ZRNDSLLIAOLRJS-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)OS(=O)(=O)C(F)(F)F
• Canonical SMILES: C1=CC(=CN=C1)OS(=O)(=O)C(F)(F)F
• Synonyms: 3-Trifluoromethanesulfonyloxypyridine; 3-Pyridyl Triflate; 1,1,1-Trifluoro-methanesulfonic Acid 3-Pyridinyl Ester
• PubChem Compound: 11031579
• Last Modified: Sep 17 2023